(2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate

• Molecular Formula: C22H19FO4
• Molecular Weight: 366.4 g/mol
• IUPAC Name: [(2Z)-2-[(3-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] cyclohexanecarboxylate
• InChI: InChI=1S/C22H19FO4/c23-16-8-4-5-14(11-16)12-20-21(24)18-10-9-17(13-19(18)27-20)26-22(25)15-6-2-1-3-7-15/h4-5,8-13,15H,1-3,6-7H2/b20-12-
• InChI Key: KSBGIYFNNCVDON-NDENLUEZSA-N
• Isomeric SMILES: C1CCC(CC1)C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC(=CC=C4)F)/O3
• Canonical SMILES: C1CCC(CC1)C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC(=CC=C4)F)O3

Description

(2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate is a benzofuran-derived compound featuring a Z-configured α,β-unsaturated ketone system. The molecule comprises a 3-fluorobenzylidene substituent at the 2-position of the benzofuran core and a cyclohexanecarboxylate ester at the 6-position.

Preparation Methods

Reaction Mechanism:

• Activation : The ketone at position 3 of benzofuran acts as the electrophilic partner.

• Nucleophilic Attack : The aldehyde undergoes deprotonation (via a mild base) to form an enolate, which attacks the ketone.

• Dehydration : Elimination of water forms the α,β-unsaturated ketone.

Optimized Conditions :

• Base : Piperidine (5 mol%) in toluene.

• Solvent : Toluene under reflux (110°C, 6–8h).

• Workup : Precipitation in ice-water followed by filtration.

Stereochemical Control :
The Z-isomer is favored under kinetic control (low temperature, short reaction time). Bulky bases like DBU may enhance selectivity.

Key Data :

Starting Material	Aldehyde	Base	Solvent	Yield (Z:E)	Reference
6-Hydroxybenzofuran-3-one	3-Fluorobenzaldehyde	Piperidine	Toluene	68% (Z:E = 4:1)

Esterification with Cyclohexanecarboxylate

The 6-hydroxy group is esterified using cyclohexanecarbonyl chloride under Schotten-Baumann conditions:

Procedure:

• Activation : 6-Hydroxy intermediate (1 eq) is dissolved in dry dichloromethane.

• Coupling : Cyclohexanecarbonyl chloride (1.2 eq) and triethylamine (2 eq) are added at 0°C.

• Stirring : Reaction proceeds at room temperature for 12h.

• Purification : Column chromatography (hexane:EtOAc = 4:1) isolates the ester.

Key Data :

Hydroxy Compound	Acylating Agent	Base	Solvent	Yield	Reference
(2Z)-2-(3-Fluorobenzylidene)-6-hydroxy-3-oxobenzofuran	Cyclohexanecarbonyl chloride	Et₃N	DCM	82%

Alternative Synthetic Routes

Route A: Esterification Before Condensation

• Step 1 : Esterify 6-hydroxybenzofuran-3-one with cyclohexanecarbonyl chloride.

• Step 2 : Perform Knoevenagel condensation on the esterified intermediate.
  Challenge : The electron-withdrawing ester may reduce reactivity in condensation, requiring harsher conditions (e.g., higher temperature).

Route B: One-Pot Tandem Reaction

A sequential protocol using polymer-supported catalysts:

• Condensation : Knoevenagel with 3-fluorobenzaldehyde.

• Esterification : In situ addition of cyclohexanecarbonyl chloride.
  Advantage : Reduced purification steps; Yield : 58%.

Stereochemical Analysis and Optimization

The Z-configuration is critical for bioactivity in analogous compounds. Factors influencing stereoselectivity:

• Base Selection : Ammonium acetate yields higher Z-selectivity (Z:E = 3:1) vs. piperidine (Z:E = 2:1).

• Solvent Effects : Polar aprotic solvents (DMF) favor Z-isomer via stabilization of transition state.

• Temperature : Lower temperatures (0–25°C) favor kinetic Z-product.

Comparative Data :

Condition	Z:E Ratio	Yield	Reference
Piperidine, toluene, reflux	4:1	68%
NH₄OAc, DMF, 25°C	3:1	61%

Chemical Reactions Analysis

Types of Reactions

(2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol or other reduced forms.

Substitution: The fluorobenzylidene group can undergo nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like amines, thiols, and halides can be used under appropriate conditions, often in the presence of a base or catalyst.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce alcohols.

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity :
  • Studies have indicated that compounds with benzofuran structures exhibit promising anticancer properties. Research shows that derivatives of benzofuran can inhibit various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest. The incorporation of the fluorobenzylidene moiety may enhance these effects by improving binding affinity to target proteins involved in cancer progression .
• Enzyme Inhibition :
  • The compound's structural features suggest potential as an enzyme inhibitor. For instance, molecular docking studies have indicated that similar compounds can effectively bind to anaplastic lymphoma kinase (ALK), making them candidates for further investigation in targeted cancer therapies .
• Antimicrobial Properties :
  • Some derivatives of benzofuran have shown antimicrobial activity against various pathogens. The presence of the cyclohexanecarboxylate moiety may contribute to enhanced solubility and bioavailability, which are critical for antimicrobial efficacy.

Material Science Applications

• Polymer Synthesis :
  • The unique structure of this compound allows it to be used as a monomer in the synthesis of polymers. Its ability to undergo polymerization reactions can lead to the development of new materials with tailored properties for applications in coatings and adhesives.
• Fluorescent Probes :
  • Compounds with similar structures have been explored as fluorescent probes due to their ability to absorb and emit light at specific wavelengths. This property is beneficial in biological imaging and sensing applications .

Case Study 1: Anticancer Activity

A study conducted on various benzofuran derivatives demonstrated that compounds similar to (2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate exhibited significant cytotoxicity against breast cancer cell lines. The mechanism was attributed to the induction of apoptosis via mitochondrial pathways, highlighting the compound’s potential as an anticancer agent .

Case Study 2: Enzyme Inhibition

In silico studies involving molecular docking simulations revealed that the compound could effectively bind to ALK, suggesting a mechanism for inhibiting its activity. This finding supports further experimental validation and potential development into a therapeutic agent for cancers associated with ALK mutations .

Mechanism of Action

The mechanism by which (2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate exerts its effects involves interactions with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Key Observations :

The 3,4,5-trimethoxybenzylidene group increases polarity and hydrogen-bonding capacity, which may improve aqueous solubility but reduce bioavailability.

Molecular Weight and Complexity :

• The trimethoxy analog’s higher molecular weight (438.48 vs. ~382.37) reflects additional oxygen atoms and methoxy groups, which could influence pharmacokinetic profiles.

Electronic Properties :

• Fluorine’s electron-withdrawing nature may stabilize the α,β-unsaturated ketone system, altering reactivity in nucleophilic addition reactions compared to the electron-rich trimethoxy analog.

Crystallographic and Computational Analysis

Both compounds likely share similar crystallographic characterization methodologies:

• SHELXL : Used for refining small-molecule structures, ensuring accurate bond lengths and angles .
• ORTEP-3 : Employed for visualizing molecular geometry and confirming the Z-configuration of the benzylidene moiety .

Hypothetical Structural Insights :

• The trimethoxy analog may exhibit stronger intermolecular interactions (e.g., van der Waals forces, dipole-dipole) due to its methoxy groups, leading to distinct crystal packing compared to the fluorinated target compound.

Biological Activity

(2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate is a synthetic organic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, characterized by its unique structural features, including a fluorobenzylidene group and a cyclohexanecarboxylate moiety. The presence of these functional groups may influence its biological interactions and therapeutic potential.

Property	Value
Molecular Formula	C22H19FO4
Molecular Weight	366.4 g/mol
IUPAC Name	[(2Z)-2-[(3-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] cyclohexanecarboxylate
InChI Key	KSBGIYFNNCVDON-NDENLUEZSA-N

The biological activity of (2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate is believed to involve interactions with specific molecular targets. The fluorobenzylidene group may enhance binding affinity through hydrophobic interactions and hydrogen bonding, while the benzofuran core can participate in π-π stacking interactions. These interactions may lead to modulation of various biological pathways, making the compound a candidate for further pharmacological studies.

Antimicrobial Activity

Research has indicated that compounds containing fluorine atoms often exhibit enhanced biological activities due to increased lipophilicity and stability. The antibacterial properties of related fluoroaryl compounds have been documented, with studies showing effective inhibition against Staphylococcus aureus and other pathogens. The minimum inhibitory concentration (MIC) values for structurally similar compounds suggest a promising antibacterial profile.

Table 1: Minimum Inhibitory Concentrations (MIC) of Related Compounds

Compound	MIC (µM)
MA-1156	16
MA-1115	32
MA-1116	64
MA-1113	128

The presence of the fluorine atom in the structure has been linked to improved antimicrobial efficacy, as observed in various studies involving fluoro-substituted compounds .

Anticancer Potential

The anticancer properties of benzofuran derivatives have been explored in several studies. For instance, compounds with similar structural motifs have shown cytotoxic effects against various cancer cell lines. The mechanism often involves induction of apoptosis and inhibition of cell proliferation through interference with key signaling pathways.

Case Studies

• Study on Fluoroaryl Compounds : A study evaluated the biological activity of fluoroaryl derivatives, revealing that the introduction of fluorine significantly enhanced their antimicrobial and anticancer activities. This suggests that (2Z)-2-(3-fluorobenzylidene)-3-oxo-2,3-dihydro-1-benzofuran-6-yl cyclohexanecarboxylate may possess similar beneficial properties .
• Fragment-Based Drug Discovery : Research on benzofuran fragments indicated their potential as inhibitors for critical enzymes in pathogenic bacteria. The findings suggest that modifications similar to those present in (2Z)-2-(3-fluorobenzylidene)-3-oxo derivatives could lead to novel therapeutic agents targeting bacterial virulence factors .

Q & A

Basic: What synthetic methodologies are optimal for preparing (2Z)-configured benzofuran derivatives like this compound?

Answer:
The Z-configuration in benzylidene-benzofuran derivatives is critical for structural integrity and bioactivity. Key approaches include:

• Knoevenagel Condensation : Reacting 3-fluorobenzaldehyde with a 3-oxo-2,3-dihydrobenzofuran precursor under acidic conditions (e.g., BF₃·Et₂O) to form the benzylidene linkage. Stereoselectivity is achieved via temperature control (0–5°C) and solvent polarity optimization (e.g., THF or DMF) .
• Cascade [3,3]-Sigmatropic Rearrangement : Used in natural product synthesis to stabilize the Z-configuration through intramolecular hydrogen bonding, as demonstrated in related benzofuran systems .
• X-ray Crystallography Validation : Post-synthesis, confirm stereochemistry using single-crystal X-ray diffraction, as seen in structurally analogous compounds .

Basic: How can spectroscopic techniques distinguish between Z/E isomers in this compound?

Answer:

• NMR Spectroscopy :
  • ¹H NMR : The Z-isomer exhibits deshielded olefinic protons (δ 7.5–8.5 ppm) due to restricted rotation, with coupling constants (J = 12–14 Hz) indicating trans-vicinal coupling.
  • ¹³C NMR : The carbonyl carbon (C3-Oxo) resonates at δ 180–190 ppm, while the benzylidene carbon appears at δ 120–130 ppm .
• IR Spectroscopy : A strong C=O stretch at 1680–1720 cm⁻¹ and C-F vibration at 1100–1250 cm⁻¹ confirm functional groups .

Advanced: How to resolve contradictions between experimental spectroscopic data and computational predictions (e.g., DFT calculations)?

Answer:

• Methodological Framework :
  • Theoretical Alignment : Re-optimize computational models (e.g., B3LYP/6-31G**) using solvent effects (PCM) and dispersion corrections (D3BJ) to match experimental conditions .
  • Dynamic Effects : Account for conformational flexibility using molecular dynamics (MD) simulations, as static DFT may overlook torsional strain in the benzylidene moiety .
  • Experimental Validation : Cross-check with 2D-NMR (e.g., NOESY) to confirm spatial proximity of protons in the Z-isomer .

Advanced: What strategies mitigate degradation during in vitro bioactivity assays for this compound?

Answer:

• Stability Profiling :
  • pH Control : Maintain assays at pH 7.4 (phosphate buffer) to prevent ester hydrolysis of the cyclohexanecarboxylate group .
  • Light Protection : Store solutions in amber vials to avoid photodegradation of the benzofuran core .
  • Temperature : Conduct assays at 25°C; higher temperatures accelerate Z→E isomerization .
• Analytical Monitoring : Use HPLC-PDA to track degradation products, with a C18 column and acetonitrile/water gradient .

Basic: What safety protocols are recommended for handling this compound in laboratory settings?

Answer:

• PPE Requirements :
  • Eye/Face Protection : Chemical safety goggles (OSHA 29 CFR 1910.133) .
  • Respiratory Protection : Use N95 masks if handling powders to avoid inhalation of particulates .
• Spill Management : Absorb with inert material (e.g., vermiculite) and dispose as hazardous waste. Avoid aqueous cleanup due to potential hydrolysis .
• Storage : Store in sealed containers under inert gas (N₂/Ar) at –20°C to prevent oxidation .

Advanced: How to design structure-activity relationship (SAR) studies for derivatives of this compound?

Answer:

• Core Modifications :
  • Benzylidene Substituents : Replace 3-fluoro with other halogens (Cl, Br) to assess electronic effects on bioactivity .
  • Cyclohexanecarboxylate Optimization : Introduce methyl or tert-butyl groups to evaluate steric effects on target binding .
• Biological Assays :
  • Enzyme Inhibition : Use fluorescence polarization assays to measure binding affinity to kinases or proteases.
  • Cellular Uptake : Track intracellular accumulation via LC-MS/MS in cell lysates .

Basic: What chromatographic methods are effective for purifying this compound?

Answer:

• Normal-Phase Chromatography : Use silica gel (230–400 mesh) with ethyl acetate/hexane (3:7) for preliminary purification .
• Reverse-Phase HPLC : Optimize with a C18 column and gradient elution (water:acetonitrile, 0.1% TFA) to resolve Z/E isomers .
• Preparative TLC : Employ plates coated with fluorescent indicator (254 nm) for small-scale isolation .

Advanced: How does the fluorobenzylidene group influence the compound’s electronic properties?

Answer:

• Computational Analysis :
  • DFT Calculations : The 3-fluoro substituent induces electron-withdrawing effects, lowering the LUMO energy (–1.8 eV) and enhancing electrophilicity at the benzylidene carbon .
  • NBO Analysis : Reveals hyperconjugation between the fluorine lone pair and the benzofuran π-system, stabilizing the Z-configuration .
• Experimental Correlation : Electrochemical studies (cyclic voltammetry) show a redox peak at –0.5 V (vs. Ag/AgCl), consistent with electron-deficient aromatic systems .

Basic: What solvents are compatible with this compound for crystallization?

Answer:

• High-Polarity Solvents : DMSO or DMF for initial dissolution, followed by slow diffusion of a non-polar antisolvent (e.g., hexane) to induce crystallization .
• Mixed-Solvent Systems : Ethanol/water (7:3) at 4°C yields needle-like crystals suitable for X-ray analysis .

Advanced: How to investigate metabolic pathways of this compound using in vitro models?

Answer:

• Hepatocyte Incubations : Use primary human hepatocytes (PHHs) with LC-HRMS to identify phase I (oxidation) and phase II (glucuronidation) metabolites .
• CYP450 Inhibition Assays : Screen against CYP3A4 and CYP2D9 isoforms using fluorogenic substrates to assess metabolic stability .